Cas no 34954-65-9 (8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione)
8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 8-Methoxy-1H-benzo[d][1,3]oxazine-2,4-dione
- 2H-3,1-Benzoxazine-2,4(1H)-dione,8-methoxy-
- 3-Methoxyisatoic Anhydride
- 3-Methoxy-isatoic anhydride
- 8-methoxy-1H-3,1-benzoxazine-2,4-dione
- 8-Methoxy-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
- 8-methoxy-2H-benzo[d][1,3]oxazine-2,4-dione
- isatoic anhydride
- 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
- ZPTOZGCACQWXJX-UHFFFAOYSA-N
- AKOS012410257
- SCHEMBL1515079
- AB18079
- Q-102103
- FT-0687253
- AC-6601
- CS-0072614
- 3-methoxy isatoic anhydride;
- AS-38031
- 8-methoxyisatoic anhydride
- Z1094719212
- MFCD04114326
- DTXSID10441708
- A6137
- 34954-65-9
- F2167-2355
- EN300-265846
- 2H-3,1-BENZOXAZINE-2,4(1H)-DIONE, 8-METHOXY-
- DB-031806
-
- MDL: MFCD04114326
- Inchi: 1S/C9H7NO4/c1-13-6-4-2-3-5-7(6)10-9(12)14-8(5)11/h2-4H,1H3,(H,10,12)
- InChI Key: ZPTOZGCACQWXJX-UHFFFAOYSA-N
- SMILES: O1C(NC2C(=CC=CC=2C1=O)OC)=O
Computed Properties
- Exact Mass: 177.04300
- Monoisotopic Mass: 193.03750770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- Density: 1.376
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.565
- PSA: 63.07000
- LogP: 0.78970
8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Security Information
- Signal Word:Warning
- Hazard Statement: H302;H315;H319;H335
- Warning Statement: P261;P305+P351+P338
- Storage Condition:Room temperature
8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM153072-10g |
8-Methoxy-2H-benzo[d][1,3]oxazine-2,4(1H)-dione |
34954-65-9 | 97% | 10g |
$400 | 2021-06-09 | |
| Chemenu | CM153072-25g |
8-Methoxy-2H-benzo[d][1,3]oxazine-2,4(1H)-dione |
34954-65-9 | 97% | 25g |
$737 | 2021-06-09 | |
| Fluorochem | 040465-1g |
3-Methoxy-isatoic anhydride |
34954-65-9 | 97% | 1g |
£42.00 | 2022-03-01 | |
| Fluorochem | 040465-2.5g |
3-Methoxy-isatoic anhydride |
34954-65-9 | 97% | 2.5g |
£93.00 | 2022-03-01 | |
| AstaTech | 63822-0.25/G |
3-METHOXY-ISATOIC ANHYDRIDE |
34954-65-9 | 97% | 0.25g |
$88 | 2023-09-16 | |
| AstaTech | 63822-1/G |
3-METHOXY-ISATOIC ANHYDRIDE |
34954-65-9 | 97% | 1g |
$220 | 2023-09-16 | |
| AstaTech | 63822-5/G |
3-METHOXY-ISATOIC ANHYDRIDE |
34954-65-9 | 97% | 5g |
$661 | 2023-09-16 | |
| Chemenu | CM153072-25g |
8-Methoxy-2H-benzo[d][1,3]oxazine-2,4(1H)-dione |
34954-65-9 | 97% | 25g |
$*** | 2023-05-30 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0002-1g |
3-Methoxy-isatoic anhydride |
34954-65-9 | 97% | 1g |
831.08CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 05R0002-5g |
3-Methoxy-isatoic anhydride |
34954-65-9 | 97% | 5g |
3375.21CNY | 2021-05-08 |
8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
8-Methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS No. 34954-65-9): A Comprehensive Overview
8-Methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione, identified by its Chemical Abstracts Service (CAS) number 34954-65-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzoxazine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a methoxy group and a dihydrobenzoxazine core, contribute to its unique chemical properties and biological interactions.
The< strong>benzoxazine scaffold is a versatile pharmacophore that has been extensively studied for its role in various biological processes. Benzoxazines are characterized by a fused ring system consisting of a benzene ring and an oxygen-containing heterocycle. This structural motif is often found in natural products and has been utilized in the design of drugs targeting a wide range of diseases. The< strong>8-methoxy substituent in 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione enhances the molecule's lipophilicity and can influence its binding affinity to biological targets. This modification is particularly important in drug design, as it can modulate the pharmacokinetic properties of the compound.
Recent research has highlighted the< strong>pharmacological potential of benzoxazine derivatives. Studies have demonstrated that these compounds can exhibit a variety of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The< strong>dihydrobenzoxazine core of 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is believed to play a crucial role in mediating these effects by interacting with specific biological receptors and enzymes. For instance, some benzoxazine derivatives have been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.
In the realm of drug discovery, the< strong>synthesis and optimization of 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione have been extensively explored. Researchers have developed various synthetic routes to access this compound with high yield and purity. These synthetic strategies often involve multi-step reactions that incorporate functional group transformations such as condensation reactions and cyclization processes. The development of efficient synthetic methods is crucial for the large-scale production of pharmaceutical compounds like this one.
The< strong>biological evaluation of 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione has revealed promising results in preclinical studies. In vitro assays have shown that this compound can exhibit inhibitory activity against certain cancer cell lines by inducing apoptosis or inhibiting cell proliferation. Additionally, it has demonstrated potential as an anti-inflammatory agent by reducing the production of pro-inflammatory cytokines in immune cells. These findings suggest that 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione could be a valuable lead compound for further development into a therapeutic drug.
The< strong>pharmacokinetic profile of 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione is another critical aspect that has been investigated. Studies have shown that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation into various dosage forms. Furthermore, preliminary pharmacokinetic studies indicate that it has a reasonable bioavailability and metabolic stability in vivo. These properties make it an attractive candidate for further development into an oral or injectable drug formulation.
The< strong>future directions for research on 8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione are multifaceted. One area of focus is the identification of new synthetic methodologies that could improve the efficiency and sustainability of its production. Additionally, further exploration of its biological activities through detailed mechanistic studies could provide insights into its potential therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinical trials and ultimately bring new treatments to patients.
In conclusion,< strong>8-Methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione (CAS No. 34954-65) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research and development. As our understanding of its pharmacological properties continues to grow,this molecule is likely to play an important role in the discovery and development of new therapeutic agents.
34954-65-9 (8-methoxy-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione) Related Products
- 37795-77-0(6-methoxy-1,3-benzoxazine-2,4-dione)
- 20197-92-6(4,5-Dimethoxyisatoic anhydride)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)